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Compound of Interest

Compound Name: alpha-Amylcinnamaldehyde

Cat. No.: B1665258 Get Quote

Essential Safety and Handling Guide for alpha-
Amylcinnamaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel, including researchers, scientists, and drug

development professionals, who handle alpha-Amylcinnamaldehyde. Adherence to these

guidelines is critical for ensuring personal safety and environmental protection.

Chemical Identifier:

Name: alpha-Amylcinnamaldehyde

Synonyms: Amyl Cinnamal, 2-(phenylmethylene)heptanal

CAS Number: 122-40-7[1]

Primary Hazards:

Health: May cause an allergic skin reaction (Skin Sensitizer, Category 1).[1][2] It may also

cause skin and eye irritation.[3]

Environmental: Toxic to aquatic life with long-lasting effects (Chronic aquatic toxicity,

Category 2).[1][2]
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Key Safety and Handling Data
The following table summarizes essential quantitative data for alpha-Amylcinnamaldehyde.

Property Value Reference

Appearance Clear, pale yellow liquid [4][5]

Odor Floral [5]

Flash Point 140°C / 284°F (Closed cup) [5]

Boiling Point 284-295 °C [4]

Oral LD50 (Rat) 3,730 mg/kg [1][2]

Dermal LD50 (Rabbit) > 2,000 mg/kg [1]

Water Solubility Slightly soluble/Negligible [4][5]

Operational Plan: Safe Handling Protocol
1. Engineering Controls:

Work in a well-ventilated area.[4] A fume hood is recommended, especially when heating or

creating aerosols/mists.

Ensure safety showers and eyewash fountains are readily accessible in the work area.[4]

2. Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.[1][2] Nitrile or latex gloves are generally suitable.[6]

[7]

Eye/Face Protection: Wear safety glasses with side shields or a face shield to protect against

splashes.[5][8]

Skin and Body Protection: A full-length laboratory coat, worn closed with sleeves rolled

down, is required.[7] For larger quantities or tasks with a higher risk of splashing, consider

disposable coveralls.
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Respiratory Protection: Not typically required under normal use with adequate ventilation. If

vapors, mists, or aerosols are generated, use an appropriate respirator.[4]

3. Handling Procedure:

Read and understand the Safety Data Sheet (SDS) before use.[5]

Avoid contact with skin and eyes.[1]

Avoid breathing vapor or mist.[1]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][4]

Keep containers tightly closed when not in use and store in a cool, dry, well-ventilated place.

[1]

Contaminated work clothing should not be allowed out of the workplace.[5]

Spill Management
1. Small Spills:

Absorb the spillage with an inert, non-combustible, dry material such as sand, earth, or

vermiculite.[5][9]

Place the absorbed material into a suitable, labeled, and sealed container for hazardous

waste disposal.[1][5]

Clean the spill area thoroughly with soap and water, and flush with plenty of water.[5]

2. Large Spills:

Evacuate the area and prevent entry.

Stop the leak if it is safe to do so.[9]

Contain the spill to prevent it from entering drains or watercourses.[1]

Follow the cleanup procedure for small spills, using appropriate PPE.
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Disposal Plan
All waste containing alpha-Amylcinnamaldehyde must be treated as hazardous waste.

1. Waste Segregation:

Collect all contaminated materials (e.g., absorbent materials, used gloves, disposable lab

coats) in a designated, clearly labeled, and sealed hazardous waste container.[1][5]

Do not mix with non-hazardous waste.

2. Disposal Procedure:

Dispose of the waste through a licensed waste disposal company.[1][5]

Do not empty into drains or release into the environment.[1][5]

Empty containers may retain product residue and should be treated as hazardous waste until

thoroughly cleaned or rinsed.[5]

Procedural Workflow for Handling alpha-
Amylcinnamaldehyde

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1665258?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/10_264427172_a-AmylCinnamaldehyde-CASNO-122-40-7-MSDS.pdf
https://finefrag.com/wp-content/uploads/2020/08/Amyl-Cinnamic-Aldehyde-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/10_264427172_a-AmylCinnamaldehyde-CASNO-122-40-7-MSDS.pdf
https://finefrag.com/wp-content/uploads/2020/08/Amyl-Cinnamic-Aldehyde-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/10_264427172_a-AmylCinnamaldehyde-CASNO-122-40-7-MSDS.pdf
https://finefrag.com/wp-content/uploads/2020/08/Amyl-Cinnamic-Aldehyde-MSDS.pdf
https://finefrag.com/wp-content/uploads/2020/08/Amyl-Cinnamic-Aldehyde-MSDS.pdf
https://www.benchchem.com/product/b1665258?utm_src=pdf-body
https://www.benchchem.com/product/b1665258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Waste Disposal

Review SDS

Ensure Engineering Controls
(Ventilation, Eyewash)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh/Measure Chemical
in Ventilated Area

Proceed to Handling

Perform Experiment

Decontaminate Work Area

Experiment Complete

Spill Occurs?

Segregate Waste

Doff PPE Correctly Store Waste in Labeled,
Sealed Container

Waste Ready

Wash Hands Thoroughly Arrange for Licensed
Hazardous Waste Disposal

No

Follow Spill Management Protocol:
1. Absorb with Inert Material
2. Collect in Waste Container

3. Decontaminate Area

Yes

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of alpha-Amylcinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1665258?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/10_264427172_a-AmylCinnamaldehyde-CASNO-122-40-7-MSDS.pdf
https://fr.cpachem.com/msds?num=SB33720&dnl=sd_-_alpha-Amylcinnamaldehyde_%5BCAS_122-40-7%5D_%28SB33720%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/alpha-amylcinnamaldehyde.pdf
https://www.johndwalsh.com/wp-content/uploads/2020/04/Amyl-Cinnamic-Aldehyde-SDS.pdf
https://finefrag.com/wp-content/uploads/2020/08/Amyl-Cinnamic-Aldehyde-MSDS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_PPE_for_Alpha_Emitters.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://www.thegoodscentscompany.com/data/rw1001011.html
https://www.vigon.com/product/amyl-cinnamic-aldehyde-natural/?doc=MSDS/504738_vigon_sds_us_english.pdf&namee=AmylCinnamicAldehydeNaturalSDS
https://www.benchchem.com/product/b1665258#personal-protective-equipment-for-handling-alpha-amylcinnamaldehyde
https://www.benchchem.com/product/b1665258#personal-protective-equipment-for-handling-alpha-amylcinnamaldehyde
https://www.benchchem.com/product/b1665258#personal-protective-equipment-for-handling-alpha-amylcinnamaldehyde
https://www.benchchem.com/product/b1665258#personal-protective-equipment-for-handling-alpha-amylcinnamaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665258?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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